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Compound of Interest

Compound Name: Calcein tetraethyl acid

CAS No.: 36352-49-5

Cat. No.: B1636899

Get Quote

Introduction & Chemical Integrity
Calcein derivatives are fluorogenic probes critical for cell viability assays, membrane integrity

studies, and liposome encapsulation. The "Tetraethyl" designation typically refers to the

modification of the carboxyl groups, which dictates cell permeability.

Calcein Free Acid (Tetraacetic Acid): Membrane-impermeant; used for fluid-phase markers

or liposomes. Stable in powder form but light-sensitive.[1]

Calcein Tetraethyl Ester / AM: Membrane-permeant; hydrolyzed intracellularly to fluorescent

Calcein.[2][3] Extremely sensitive to moisture (hydrolysis) and spontaneous degradation.

The Core Challenge: The fluorescence yield of Calcein assays relies entirely on the structural

integrity of the probe. Moisture-induced hydrolysis of the ester groups in the powder phase

leads to high background fluorescence and poor cell retention, rendering assays invalid.
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Understanding the degradation pathways is essential for implementing the correct storage

controls.

Stress Factor
Mechanism of
Degradation

Consequence Mitigation Strategy

Moisture (H₂O)

Hydrolysis: Water

attacks ester linkages

(in Ester/AM forms),

converting the non-

fluorescent precursor

to fluorescent acid

prematurely.

High background

signal; Loss of cell

permeability.

Store with active

desiccant; Equilibrate

to RT before opening.

[2]

Light (hν)

Photobleaching: High-

energy photons excite

the fluorophore,

leading to irreversible

oxidation and radical

formation.

Loss of signal

intensity (RFU).

Amber vials; Foil

wrapping; Darkroom

handling.

Temperature

Thermal

Decomposition:

Accelerates hydrolysis

and oxidation rates.

Reduced shelf-life;

Spontaneous

degradation.[4]

Store at -20°C (Long

term) or -80°C.

Solvent (DMSO)

Hygroscopicity:

DMSO absorbs

atmospheric water,

fueling hydrolysis in

stock solutions.[4]

Rapid degradation of

stock aliquots.

Use Anhydrous

DMSO (≤0.1% water);

Single-use aliquots.

Protocol: Storage and Handling of Powder
Objective: Maintain the chemical purity of lyophilized Calcein powder for >12 months.

A. Receipt and Initial Storage[1][4][5][6][7][8]
Immediate Action: Upon receipt, do not open the vial immediately.
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Inspection: Verify the desiccant packet in the outer packaging is blue (active) and not pink

(saturated).

Deep Freeze: Place the sealed vial directly into a -20°C (or -80°C) non-frost-free freezer.

Note: Frost-free freezers cycle temperature to prevent ice, which can cause microscopic

condensation inside the vial.

B. Reconstitution Workflow (The "Dry-Chain" Method)
Prerequisite: Anhydrous DMSO (Grade: ≥99.9%, Water content <50 ppm).

Step-by-Step Protocol:

Equilibration (Critical): Remove the vial from the freezer and place it in a desiccator or on the

benchtop protected from light. Allow it to warm to Room Temperature (RT) for at least 30–60

minutes.

Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder,

instantly initiating hydrolysis.

Solvent Preparation: Use a fresh, unopened bottle of anhydrous DMSO. If using an opened

bottle, verify it was stored over molecular sieves.

Dissolution: Add the calculated volume of DMSO to the powder to achieve a stock

concentration of 1–5 mM.

Technique: Vortex briefly (10-15 sec) to ensure complete dissolution. Avoid sonication

unless visible clumps persist, as heat degrades the dye.

Aliquotting: Immediately dispense the stock solution into small, single-use aliquots (e.g., 10–

50 µL) in amber, O-ring sealed microtubes.

Rule: Never freeze-thaw the bulk stock bottle.

C. Storage of Reconstituted Stock
Environment: Store aliquots at -20°C or -80°C.
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Double Containment: Place aliquots inside a secondary container (e.g., a 50mL Falcon tube)

containing a sachet of silica gel desiccant.

Shelf Life:

Powder (-20°C): >12 months.

DMSO Stock (-20°C): 3–6 months (if kept dry).

Aqueous Working Solution: Prepare immediately before use.[2][5][6][7] Do not store.

Quality Control & Troubleshooting
Before running valuable cell assays, validate the integrity of your Calcein stock.

QC Assay: Background Check

Dilute 1 µL of stock into 1 mL of PBS (pH 7.4).

Measure Fluorescence (Ex/Em: 494/517 nm).[2]

Interpretation:

Low Fluorescence:Pass. The ester is intact (non-fluorescent).

High Fluorescence:Fail. Significant hydrolysis has occurred (free acid present).

Troubleshooting Guide:

Issue: High background fluorescence in "No Cell" controls.

Root Cause: Moisture entry into stock solution.[8]

Fix: Discard stock.[4] Reconstitute fresh powder using new anhydrous DMSO.

Issue: Low signal in positive control cells.

Root Cause: Photobleaching or incomplete hydrolysis.
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Fix: Ensure dark incubation; Check cell esterase activity; Verify incubator CO₂/pH.

Visualization: Storage Logic Flow
The following diagram illustrates the critical decision pathways for handling Calcein powder to

prevent degradation.
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Calcein Powder Receipt

Inspect Desiccant
(Blue = Good)

Store at -20°C
(Desiccated, Dark)

Ready to Use?

No

Equilibrate to RT
(30-60 mins in Desiccator)

Yes

Open Vial

Skipped Equilibration

Add Anhydrous DMSO
(Vortex, No Heat)

CRITICAL FAILURE:
Condensation enters cold vial

Aliquot (Single Use)
Store -20°C + Desiccant

Click to download full resolution via product page

Caption: Logic flow for Calcein storage. The red path indicates the most common failure mode:

opening a cold vial before equilibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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